Cas no 883311-82-8 ((3-Fluorooxetan-3-yl)methanamine)

(3-Fluorooxetan-3-yl)methanamine structure
883311-82-8 structure
Product Name:(3-Fluorooxetan-3-yl)methanamine
CAS No:883311-82-8
MF:C4H8FNO
MW:105.110824584961
MDL:MFCD18073259
CID:1089593
PubChem ID:53346590
Update Time:2024-10-26

(3-Fluorooxetan-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Fluorooxetan-3-yl)methanamine
    • 3-Aminomethyl-3-fluorooxetane
    • 3-FLUORO-3-AMINOMETHYLOXETANE
    • 3-fluoro-3-Oxetanemethanamine
    • 3-OXETANEMETHANAMINE, 3-FLUORO-
    • AK140938
    • HT837
    • 1-(3-Fluorooxetan-3-yl)methanamine
    • FCH1189948
    • PB24340
    • PC406004
    • ST1020083
    • AX8265069
    • H112582
    • 3-Fluoro-3-oxetanemethanamine (ACI)
    • (3-Fluorooxetan-3-ylmethyl)amine
    • DTXSID80693530
    • 3-(Aminomethyl)-3-fluorooxetane
    • EN300-6935206
    • CS-0045511
    • SY045010
    • AKOS022173186
    • DB-348162
    • 883311-82-8
    • DB-003382
    • AS-32759
    • SCHEMBL2212943
    • MFCD18073259
    • MDL: MFCD18073259
    • Inchi: 1S/C4H8FNO/c5-4(1-6)2-7-3-4/h1-3,6H2
    • InChI Key: CKOHQNWYAGJORO-UHFFFAOYSA-N
    • SMILES: FC1(COC1)CN

Computed Properties

  • Exact Mass: 105.058992041g/mol
  • Monoisotopic Mass: 105.058992041g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.14
  • Boiling Point: 120℃
  • Flash Point: 26℃
  • Vapor Pressure: 15.5±0.2 mmHg at 25°C

(3-Fluorooxetan-3-yl)methanamine Security Information

(3-Fluorooxetan-3-yl)methanamine Pricemore >>

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